4-chloro-2,3-difluoro-N-(3-fluorophenyl)benzamide

• IUPAC Name: 4-chloro-2,3-difluoro-N-(3-fluorophenyl)benzamide
• InChI: InChI=1S/C13H7ClF3NO/c14-10-5-4-9(11(16)12(10)17)13(19)18-8-3-1-2-7(15)6-8/h1-6H,(H,18,19)
• InChI Key: VXMQHBVZVODMBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)C2=C(C(=C(C=C2)Cl)F)F
• Molecular Formula: C13H7ClF3NO
• Molecular Weight: 285.65 g/mol

Description

The compound “4-chloro-2,3-difluoro-N-(3-fluorophenyl)benzamide” is likely a benzamide derivative. Benzamides are a class of compounds containing a benzene ring attached to an amide functional group. They are used in a wide range of applications from pharmaceuticals to dyes.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of the appropriate benzoyl chloride (4-chloro-2,3-difluorobenzoyl chloride) with the appropriate amine (3-fluoroaniline) in the presence of a base.

Molecular Structure Analysis

The molecule contains a benzene ring, which is a planar, cyclic structure with alternating double bonds. It also contains an amide functional group, which consists of a carbonyl group (C=O) and an amine (NH2). The fluorine and chlorine atoms attached to the benzene ring are halogens, and they are likely to be involved in various interactions due to their high electronegativity.

Chemical Reactions Analysis

As a benzamide derivative, this compound could participate in various chemical reactions. For example, it could undergo hydrolysis under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, it’s likely to have a relatively high melting point due to the presence of the amide group, which can form hydrogen bonds. The halogens could increase its lipophilicity, affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical, it could interact with biological targets such as enzymes or receptors. The presence of halogens might enhance its ability to penetrate biological membranes.

Safety and Hazards

Like all chemicals, this compound should be handled with care. The specific safety and hazard information would depend on its physical and chemical properties. For example, many benzamides are irritants and can cause harm if ingested, inhaled, or come into contact with the skin.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a pharmaceutical, further studies could be conducted to optimize its activity and reduce any potential side effects. If it’s a dye or a material, studies could focus on improving its stability or color properties.